Cas no 861208-43-7 (N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide)

• Product Name: N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide
• CAS No: 861208-43-7
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 5747213
• PubChem ID: 3724890
• Update Time: 2025-05-22

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide
• 861208-43-7
• AKOS005085210
• N-(1-benzyl-5,6-dimethylbenzimidazol-4-yl)-3-methoxybenzenesulfonamide
• N-(1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)-3-methoxybenzenesulfonamide
• 2J-339S
• N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide

• Inchi： 1S/C23H23N3O3S/c1-16-12-21-23(24-15-26(21)14-18-8-5-4-6-9-18)22(17(16)2)25-30(27,28)20-11-7-10-19(13-20)29-3/h4-13,15,25H,14H2,1-3H3
• SMILES： S(C1C=CC=C(C=1)OC)(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.6Ų

Additional information on N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide (CAS No. 861208-43-7)

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide, identified by its CAS No. 861208-43-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique benzodiazolyl core, which is substituted with a benzyl group and a methoxybenzene sulfonamide moiety. Its structural complexity and functional diversity make it a subject of interest for researchers exploring novel therapeutic agents and biochemical probes.

The compound's molecular structure combines a benzodiazole ring system with a sulfonamide linker, a combination often associated with bioactive properties. Researchers have investigated similar structures for their potential applications in modulating enzyme activity or targeting specific protein interactions. The presence of the methoxy group and benzyl substitution further enhances its versatility, allowing for fine-tuning of physicochemical properties such as solubility and membrane permeability.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their widespread use in medicinal chemistry. Searches for "sulfonamide derivatives in drug discovery" and "benzodiazole pharmacological applications" have surged, reflecting the demand for innovative small molecules in therapeutic development. N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide represents a compelling case study in this context, offering insights into structure-activity relationships.

The synthesis of CAS No. 861208-43-7 typically involves multi-step organic reactions, including condensation and sulfonylation processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods align with current industry standards for characterizing complex organic molecules, addressing common queries like "how to analyze sulfonamide compounds" or "validation methods for heterocyclic molecules."

From a drug development perspective, the compound's pharmacokinetic profile and metabolic stability are critical considerations. Computational modeling studies suggest that the methoxybenzene moiety may influence its interaction with cytochrome P450 enzymes, a topic frequently searched as "CYP450 and drug metabolism." Such properties are essential for researchers evaluating its potential as a lead compound or chemical tool.

Beyond pharmaceutical applications, N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide has relevance in chemical biology research. Its structure makes it suitable for designing fluorescent probes or photoaffinity labels, addressing popular search terms like "small molecule probes for protein studies." The compound's benzodiazole core could potentially exhibit interesting photophysical properties, though this requires further experimental validation.

Environmental and safety assessments of this compound follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper handling procedures are recommended—a point often emphasized in searches for "safe handling of laboratory chemicals." Researchers should consult material safety data sheets and conduct risk assessments prior to experimental work.

The commercial availability of CAS No. 861208-43-7 through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current market trends show increasing demand for such structurally diverse building blocks, particularly for fragment-based drug discovery approaches. This aligns with frequently searched phrases like "where to buy research chemicals" and "custom synthesis of heterocyclic compounds."

Future research directions for this compound may explore its potential as a kinase inhibitor scaffold or its utility in chemical biology tool development. The growing interest in targeted protein degradation (evidenced by searches for "PROTAC technology") suggests possible applications in designing bifunctional molecules. However, such applications would require extensive structure-activity relationship studies and biological validation.

In summary, N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)-3-methoxybenzene-1-sulfonamide (861208-43-7) represents a sophisticated chemical entity with multiple potential research applications. Its structural features address several current trends in medicinal chemistry and chemical biology, while its characterization exemplifies modern analytical approaches to complex organic molecules. Continued investigation of this compound may yield valuable insights for both academic and industrial research programs.